Cas no 96027-74-6 (Desethylamiodarone hydrochloride)

N-desethylamidarone hydrochloride is the main active metabolite of amiodarone Desethylamidarone hydrochloride is formed by CYP3A isozymes Amiodarone is an antiarrhythmic drug used to inhibit ATP sensitive potassium channels with an IC50 of 19.1 μ M

Desethylamiodarone hydrochloride structure

96027-74-6 structure

Product Name:Desethylamiodarone hydrochloride

CAS No:96027-74-6

Molecular Formula:C₂₃H₂₆ClI₂NO₃

Molecular Weight:653.719390392303

MDL:MFCD08060094

CID:806980

PubChem ID:329798619

Desethylamiodarone hydrochloride Properties

Names and Identifiers

- Methanone,(2-butyl-3-benzofuranyl)[4-[2-(ethylamino)ethoxy]-3,5-diiodophenyl]-,hydrochloride (1:1)
- Desethyl Amiodarone Hydrochloride
- (2-butyl-1-benzofuran-3-yl)-[4-[2-(ethylamino)ethoxy]-3,5-diiodophenyl]methanone,hydrochloride
- (2-Butylbenzofuran-3-yl)(4-(2-(ethylamino)ethoxy)-3,5-diiodophenyl)methanone hydrochloride
- Methanone,(2-butyl-3-benzofuranyl)[4-[2-(ethylamino)ethoxy]-3,5-diiodophenyl]-,hydrochloride (...
- N-Desethylamiodarone (hydrochloride)
- N-Desethylamiodarone hydrochloride solution
- desethylamiodarone
- mono-N-desethylamiodarone hydrochloride
- Amiodarone
- N-Desethyl Amiodarone HCl
- Desethylamiodarone hydrochloride
- Methanone, (2-butyl-3-benzofuranyl)[4-[2-(ethylamino)ethoxy]-3,5-diiodophenyl]-, hydrochloride (9CI)
- N-desethylamiodarone hydrochloride
- LB 33020 hydrochloride
- (2-Butylbenzofuran-3-yl)[4-[2-(ethylamino)ethoxy]-3,5-diiodophenyl]methanone Hydrochloride (Desethylamiodarone Hydrochloride)
- 96027-74-6
- 1ST157570A
- Desethylamiodarone hydrochloride?
- DesethylAmiodaroneHydrochloride
- (2-Butyl-1-benzofuran-3-yl)-(4-(2-(ethylamino)ethoxy)-3,5-diiodophenyl)methanone hydrochloride
- Desethylamiodarone (hydrochloride)
- HY-130353
- AKOS027250827
- Desethylamiodarone Hydrochloride 1.0 mg/ml in Methanol (as free base)
- SCHEMBL10680807
- (2-butylbenzofuran-3-yl)(4-(2-(ethylamino)ethoxy)-3,5-diiodophenyl)methanone hydrochloride
- Amiodarone Impurity B
- N-desethylamiodarone; LB 33020
- DA-72677
- DTXSID50242099
- CS-0107423
- (2-butyl-1-benzofuran-3-yl)-[4-[2-(ethylamino)ethoxy]-3,5-diiodophenyl]methanone;hydrochloride
- AS-6118
- +Expand
- MDL： MFCD08060094
- InChIKey： OCQPMJVGWGJLLG-UHFFFAOYSA-N
- Inchi： 1S/C23H25I2NO3.ClH/c1-3-5-9-20-21(16-8-6-7-10-19(16)29-20)22(27)15-13-17(24)23(18(25)14-15)28-12-11-26-4-2;/h6-8,10,13-14,26H,3-5,9,11-12H2,1-2H3;1H
- SMILES： Cl.O=C(C1=C(CCCC)OC2C1=CC=CC=2)C1C=C(I)C(OCCNCC)=C(I)C=1

Computed Properties

Exact Mass: 652.96907g/mol
Surface Charge: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 10
Monoisotopic Mass: 652.96907g/mol
Monoisotopic Mass: 652.96907g/mol
Topological Polar Surface Area: 51.5Å²
Heavy Atom Count: 30
Complexity: 508
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2

Experimental Properties

LogP: 7.39680
PSA: 51.47000
Boiling Point: NA
Melting Point: 176-1780C
Flash Point: Fahrenheit: 48.2 ° f
Celsius: 9 ° c
Color/Form: 1.0 mg/mL in methanol (as free base)
Stability/Shelf Life: Moisture Sensitive

Desethylamiodarone hydrochloride Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P006TZS-10mg	Desethyl Amiodarone Hydrochloride	96027-74-6	≥95%	10mg	$126.00	2024-04-19
A2B Chem LLC	AD18008-10mg	Desethyl Amiodarone Hydrochloride	96027-74-6	≥95%	10mg	$73.00	2024-07-18
Aaron	AR006U84-5mg	Desethyl Amiodarone Hydrochloride	96027-74-6		5mg	$252.00
Ambeed	A645883-25mg	(2-Butylbenzofuran-3-yl)(4-(2-(ethylamino)ethoxy)-3,5-diiodophenyl)methanone hydrochloride	96027-74-6	98%	25mg	$139.0	2024-07-16
AstaTech	43797-50/MG	AMIODARONE IMPURITY B	96027-74-6	95%	50mg	$631	2023-09-19
Biosynth	ID21171-5 mg	Desethyl amiodarone hydrochloride	96027-74-6		5mg	$121.28
ChemScence	CS-0107423-10mg	Desethylamiodarone hydrochloride	96027-74-6		10mg	$60.0	2021-09-02
eNovation Chemicals LLC	D927597-100mg	(2-Butylbenzofuran-3-yl)(4-(2-(ethylamino)ethoxy)-3,5-diiodophenyl)methanone hydrochloride	96027-74-6	95%	100mg	$1485	2022-10-11
MedChemExpress	HY-130353-10mg	Desethylamiodarone hydrochloride	96027-74-6	≥99.0%	10mg	￥2980	2024-05-22
TRC	D288731-5mg	Desethyl Amiodarone Hydrochloride	96027-74-6		5mg	$92.00	2023-05-18

Desethylamiodarone hydrochloride Synthesis

Synthetic Circuit 1

19774-82-4

96027-74-6

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Ethyl acetate , Water ; 0.5 h, rt
1.2 Reagents: 1-Chloroethyl chloroformate Solvents: Toluene ; 16 h, reflux
1.3 Reagents: Hydrochloric acid Solvents: Methanol ; rt

Reference

: Preparation and purification of desethylamiodarone hydrochloride

Lucas, Anthony N.; Tanol, Mehmet; McIntosh, Michelle P.; Rajewski, Roger A., Synthetic Communications, 2006, 36(22), 3371-3376